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Compound of Interest

Compound Name: Flusulfinam

Cat. No.: B13849508 Get Quote

For researchers, scientists, and drug development professionals handling Flusulfinam, a novel

amide herbicide, adherence to proper disposal protocols is critical for laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for Flusulfinam was not found in the available resources, general best practices

for pesticide disposal should be strictly followed. This guide provides essential information on

the safe handling and disposal of Flusulfinam waste.

Immediate Safety and Logistical Information
Key Principle: Never dispose of Flusulfinam or its containers in regular trash or down the

drain.[1][2] Pesticides can interfere with wastewater treatment systems and contaminate

waterways, posing a threat to aquatic life.[1][2]

Core Disposal Steps:

Consult the Product Label: The "Storage and Disposal" section on the product label provides

the primary and legally mandated instructions for disposal.[2][3][4]

Contact Local Authorities: Your local solid waste management authority, environmental

agency, or health department can provide information on household hazardous waste

collection programs or other programs for disposing of unwanted pesticides.[1][2][3] State

and local regulations may be stricter than federal requirements.[1][3]
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Utilize Excess Product: If possible and permissible, use any remaining Flusulfinam
according to the label directions.[2] You may also check if a colleague can use the leftover

mixture.[3]

Proper Container Management: Empty pesticide containers can be as hazardous as full

ones due to residual chemicals.[1] Never reuse empty Flusulfinam containers for any other

purpose.[1][2][3]

Experimental Protocols: Triple-Rinsing Empty
Containers
A crucial step in managing empty pesticide containers is triple-rinsing, which should be

performed while wearing appropriate personal protective equipment (PPE), including chemical-

resistant gloves and eye protection.[1][3]

Procedure:

Empty any remaining Flusulfinam into the sprayer.

Fill the container one-quarter full with clean water.

Securely replace the cap and shake the container for 30 seconds.

Pour the rinsate into the sprayer.

Repeat the rinsing process two more times.

Apply the diluted rinsate according to the product label directions.[1]

Dispose of the rinsed container as directed by the product label or local hazardous waste

guidelines.

Data Presentation: Flusulfinam Chemical Properties
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Property Value

Chemical Name
2-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)-3-

(propylsulfinyl)-4-(trifluoromethyl)benzamide[5]

CAS Number 2428458-82-4[5]

Molecular Formula C14H13F4N3O3S[5][6]

Molecular Weight 379.33 g/mol [6]

Activity Herbicide (HPPD Inhibitor)[7][8]

Formulation
Technical material is a mixture of (R)- and (S)-

enantiomers[5][9][10]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Flusulfinam.
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Flusulfinam Waste Generated
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Caption: Decision workflow for the proper disposal of Flusulfinam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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